Cas no 860621-01-8 (Thiourea, N-(6-fluoro-3-pyridinyl)-)

• Product Name: Thiourea, N-(6-fluoro-3-pyridinyl)-
• CAS No: 860621-01-8
• MF: C₆H₆FN₃S
• MW: 171.195342540741
• CID: 6456544
• Update Time: 2025-05-30

Thiourea, N-(6-fluoro-3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(6-fluoro-3-pyridinyl)-

• Inchi： 1S/C6H6FN3S/c7-5-2-1-4(3-9-5)10-6(8)11/h1-3H,(H3,8,10,11)
• InChI Key： JPANFRKDNPGDIJ-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(F)N=C1)C(N)=S

Experimental Properties

• Density: 1.488±0.06 g/cm3(Predicted)
• Boiling Point: 305.0±52.0 °C(Predicted)
• pka: 12.29±0.70(Predicted)

Additional information on Thiourea, N-(6-fluoro-3-pyridinyl)-

Comprehensive Analysis of Thiourea, N-(6-fluoro-3-pyridinyl)- (CAS No. 860621-01-8): Properties, Applications, and Research Insights

Thiourea, N-(6-fluoro-3-pyridinyl)- (CAS No. 860621-01-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This fluorinated pyridine derivative exhibits remarkable reactivity, making it a valuable intermediate in synthetic chemistry. The presence of both thiourea and 6-fluoro-3-pyridinyl moieties contributes to its versatile applications, particularly in drug discovery and material science.

Recent studies highlight the compound's potential in kinase inhibition and catalytic applications, aligning with growing interest in targeted therapies and green chemistry. Researchers are exploring its role in modulating protein-protein interactions, a hot topic in precision medicine. The fluorine atom at the 6-position enhances metabolic stability, addressing a key challenge in bioavailability optimization – a frequent search query among medicinal chemists.

From a structural perspective, the N-(6-fluoro-3-pyridinyl) group offers distinct electronic effects that influence hydrogen bonding patterns. This characteristic has sparked investigations into its use as a supramolecular building block, particularly in crystal engineering applications. Analytical techniques like NMR spectroscopy and X-ray crystallography (commonly searched analytical methods) reveal fascinating molecular packing arrangements that could inspire new functional materials.

The synthesis of Thiourea, N-(6-fluoro-3-pyridinyl)- typically involves the reaction of 6-fluoro-3-pyridinyl isothiocyanate with amines under controlled conditions. Process chemists frequently search for optimized synthetic protocols and scalable routes for such intermediates, reflecting industry's demand for efficient production methods. Recent advances in flow chemistry and microwave-assisted synthesis have shown promise in improving yields while reducing reaction times.

In agrochemical applications, derivatives of this compound demonstrate interesting pest control properties, particularly against resistant insect strains. This aligns with current global concerns about sustainable agriculture and resistance management – topics generating significant online discussion. The fluoro-pyridine moiety contributes to enhanced leaf penetration and systemic activity, important factors in modern pesticide design.

From a safety perspective, proper handling of Thiourea, N-(6-fluoro-3-pyridinyl)- requires standard laboratory precautions. Researchers often search for material safety data and compatibility information, emphasizing the need for comprehensive documentation. The compound's stability under various conditions (pH stability, thermal degradation) remains an active area of investigation, particularly for formulation scientists.

The commercial availability of CAS 860621-01-8 has increased in recent years, reflecting growing demand from both academic and industrial sectors. Procurement specialists frequently search for high-purity sources and custom synthesis options, indicating the compound's transition from research curiosity to practical utility. Quality control parameters like HPLC purity and residual solvent levels are critical considerations for end-users.

Looking forward, Thiourea, N-(6-fluoro-3-pyridinyl)- represents an excellent example of how targeted molecular modifications can unlock new functionalities. Its applications span from medicinal chemistry to materials science, addressing multiple UN Sustainable Development Goals related to health and innovation. As research continues, we anticipate more discoveries about this versatile building block's potential in addressing contemporary scientific challenges.